Cas no 28341-66-4 (1,3-Benzenediol,4,4'-thiobis[2-methyl-)

1,3-Benzenediol,4,4'-thiobis[2-methyl- structure
28341-66-4 structure
Product Name:1,3-Benzenediol,4,4'-thiobis[2-methyl-
CAS No:28341-66-4
MF:C14H14O4S
MW:278.323563098907
CID:269658
PubChem ID:119932
Update Time:2025-04-19

1,3-Benzenediol,4,4'-thiobis[2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-(2,4-dihydroxy-3-methylphenyl)sulfanyl-2-methylbenzene-1,3-diol
    • 2,2',4,4'-Tetrahydroxy-3,3'-dimethyldiphenyl sulfide
    • 4,4'-sulfanediylbis(2-methylbenzene-1,3-diol)
    • 4,4'-Thiobis(2-methylresorcinol)
    • SCHEMBL10807095
    • 1,3-Benzenediol, 4,4'-thiobis[2-methyl-
    • 4,4'-thiobis[2-methylresorcinol]
    • EINECS 248-977-4
    • 28341-66-4
    • 1,3-Benzenediol, 4,4'-thiobis(2-methyl-
    • DTXSID2067379
    • NS00028466
    • 1,3-Benzenediol,4,4'-thiobis[2-methyl-
    • Inchi: 1S/C14H14O4S/c1-7-9(15)3-5-11(13(7)17)19-12-6-4-10(16)8(2)14(12)18/h3-6,15-18H,1-2H3
    • InChI Key: IQPFAEANKOAQPX-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C(C)=C1O)O)C1=CC=C(C(C)=C1O)O

Computed Properties

  • Exact Mass: 278.06132
  • Monoisotopic Mass: 278.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.5
  • Boiling Point: 557.5°Cat760mmHg
  • Flash Point: 270.1°C
  • Refractive Index: 1.745
  • PSA: 80.92
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